Cas no 1155157-41-7 (6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)

• Product Name: 6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• CAS No: 1155157-41-7
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 5692559
• PubChem ID: 43475616
• Update Time: 2025-05-19

6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Ethyl(methyl)amino)imidazo[2,1-b]thiazole-5-carbaldehyde
• CS-0349959
• 1155157-41-7
• EN300-725716
• 6-[ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(ethylmethylamino)-
• 6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

• Inchi： 1S/C9H11N3OS/c1-3-11(2)8-7(6-13)12-4-5-14-9(12)10-8/h4-6H,3H2,1-2H3
• InChI Key： IPSASVXAFNIPHP-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2C=O)N(C)CC

Computed Properties

• Exact Mass: 209.06228316g/mol
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 7.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS 1155157-41-7): A Comprehensive Overview

6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS 1155157-41-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[2,1-b][1,3]thiazole family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of both ethyl(methyl)amino and carbaldehyde functional groups makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for imidazo[2,1-b][1,3]thiazole derivatives has surged due to their potential in treating various diseases, including cancer and infectious diseases. Researchers are particularly interested in the 6-substituted imidazo[2,1-b][1,3]thiazole scaffold because of its ability to interact with biological targets such as kinases and enzymes. The carbaldehyde group at the 5-position offers a reactive handle for conjugation, making 6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde a valuable building block in medicinal chemistry.

The synthesis of 6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve the yield and purity of this compound. Its CAS number 1155157-41-7 serves as a unique identifier in chemical databases, facilitating its procurement and research.

One of the most exciting applications of 6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is in the development of novel small-molecule inhibitors. With the rise of personalized medicine and targeted therapies, this compound has been explored as a potential candidate for modulating specific protein-protein interactions. Its imidazo[2,1-b][1,3]thiazole core is structurally similar to several FDA-approved drugs, which enhances its appeal for drug repurposing studies.

Beyond pharmaceuticals, 6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde has shown promise in material science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers are also investigating its potential as a fluorescent probe for bioimaging applications, leveraging the carbaldehyde moiety for selective labeling.

The global market for imidazo[2,1-b][1,3]thiazole derivatives is expected to grow significantly, driven by increasing R&D investments in life sciences and green chemistry. 6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is positioned as a key intermediate in this market, with suppliers focusing on scalable and sustainable production methods. Regulatory compliance and high purity standards are critical factors for its commercial success.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is essential. Computational modeling and high-throughput screening have been instrumental in identifying its potential binding modes and optimizing its derivatives. Collaborative efforts between academia and industry are accelerating the translation of this compound into practical applications.

In conclusion, 6-[Ethyl(methyl)amino]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS 1155157-41-7) represents a fascinating area of research with broad implications across multiple disciplines. Its unique chemical structure, combined with its versatility, makes it a valuable asset in modern chemistry. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and technology.